Cas no 33627-28-0 (Britannin)

• Product Name: Britannin
• CAS No: 33627-28-0
• MF: C₁₉H₂₆O₇
• MW: 366.40554
• CID: 309761
• PubChem ID: 14466541
• Update Time: 2024-10-29

Britannin Chemical and Physical Properties

Names and Identifiers

• Azuleno[6,5-b]furan-2(3H)-one,4,7-bis(acetyloxy)decahydro-5-hydroxy-4a,8-dimethyl-3-methylene-,(3aR,4S,4aR,5S,7S,7aS,8R,9aS)-
• 2α,6α-diacetoxy-4β-hydroxy-11(13)-pseudoguaien-12,8α-olide
• Azuleno[6,5-b]furan-2(3H)-one,4,7-bis(acetyloxy)decahydro-5-hydroxy-4a,8-dimethyl-3-methylene-...
• Britannin
• britanin
• Britannilactone
• 6-O-Acetyl-4-O-deacetylinuchinenolide C
• SCHEMBL16677163
• HY-N3005
• CHEMBL1165708
• 33627-28-0
• EX-A6710
• MS-25860
• CS-0022906
• [(3aS,5R,5aS,6S,8S,8aS,9S,9aR)-9-acetyloxy-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
• AKOS037514495
• AC-31292
• DA-51395
• (3aR,4S,4aS,5S,7S,7aS,8R,9aS)-4-(acetyloxy)-5-hydroxy-4a,8-dimethyl-3-methylidene-2-oxo-octahydro-3aH-azuleno[6,5-b]furan-7-yl acetate
• G12656

• Inchi： InChI=1S/C19H26O7/c1-8-6-12-15(9(2)18(23)26-12)17(25-11(4)21)19(5)14(22)7-13(16(8)19)24-10(3)20/h8,12-17,22H,2,6-7H2,1,3-5H3/t8-,12+,13+,14+,15-,16-,17+,19-/m1/s1
• InChI Key： JXEGMONJOSAULB-IZZBGLMFSA-N
• SMILES： O1C(=O)C(=C)[C@@]2([H])[C@H](OC(C)=O)[C@]3(C)[C@@H](O)C[C@H](OC(C)=O)[C@@]3([H])[C@H](C)C[C@]12[H]

Computed Properties

• Exact Mass: 366.16800
• Monoisotopic Mass: 366.16785316 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 366.4
• XLogP3: 1.9
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 189-191 ºC
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 99.13000
• LogP: 1.37450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones
• Sesquiterpenoids